Cas no 2229255-49-4 (2-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}propan-2-amine)

• Product Name: 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}propan-2-amine
• CAS No: 2229255-49-4
• MF: C₁₂H₁₅F₃N₂
• MW: 244.256113290787
• CID: 6426065
• PubChem ID: 165630213
• Update Time: 2025-06-08

2-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}propan-2-amine
• 2229255-49-4
• 2-{1-[6-(trifluoromethyl)pyridin-3-yl]cyclopropyl}propan-2-amine
• EN300-1958201

• Inchi： 1S/C12H15F3N2/c1-10(2,16)11(5-6-11)8-3-4-9(17-7-8)12(13,14)15/h3-4,7H,5-6,16H2,1-2H3
• InChI Key： YQFUONXWNPSERT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(C=N1)C1(C(C)(C)N)CC1)(F)F

Computed Properties

• Exact Mass: 244.11873297g/mol
• Monoisotopic Mass: 244.11873297g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 38.9Ų

Additional information on 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}propan-2-amine

Comprehensive Overview of 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}propan-2-amine (CAS No. 2229255-49-4)

The compound 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}propan-2-amine (CAS No. 2229255-49-4) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and agrochemical research. With the growing demand for novel bioactive molecules, this compound stands out for its cyclopropyl and trifluoromethylpyridine moieties, which are known to enhance metabolic stability and bioavailability. Researchers and industry professionals frequently search for terms like "synthesis of trifluoromethylpyridine derivatives" and "cyclopropylamine applications", reflecting the compound's relevance in modern drug discovery.

One of the key features of 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}propan-2-amine is its potential role in addressing challenges related to central nervous system (CNS) disorders. The amine functional group in its structure is often associated with neurotransmitter modulation, making it a candidate for further investigation in neurological research. Searches for "CNS-active amine compounds" and "neuroprotective agents" highlight the broader interest in such molecules. Additionally, the trifluoromethyl group contributes to the compound's lipophilicity, a critical factor in drug design for improved membrane permeability.

In the context of agrochemical innovation, 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}propan-2-amine may offer solutions for developing next-generation pesticides with enhanced efficacy and environmental safety. The pyridine ring system is a common scaffold in agrochemicals, and its combination with a cyclopropyl group could lead to novel modes of action. Industry trends show rising searches for "sustainable pesticide development" and "fluorinated agrochemicals", aligning with the compound's potential applications.

The synthetic routes for 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}propan-2-amine are another area of interest. Organic chemists often explore "efficient cyclopropanation methods" and "trifluoromethylpyridine synthesis" to optimize the production of such compounds. Recent advancements in catalysis and green chemistry have further fueled research into scalable and sustainable synthetic protocols. This aligns with the broader scientific community's focus on "atom-economical reactions" and "reducing synthetic waste".

From a patent and intellectual property perspective, CAS No. 2229255-49-4 has been cited in several filings, indicating its commercial potential. Companies and academic institutions are increasingly interested in "novel chemical entities for drug discovery" and "patent landscapes for fluorinated compounds". The compound's structural uniqueness positions it as a valuable asset in competitive markets, particularly in regions with strong pharmaceutical innovation ecosystems.

In summary, 2-{1-6-(trifluoromethyl)pyridin-3-ylcyclopropyl}propan-2-amine represents a compelling case study in the intersection of medicinal chemistry, agrochemical development, and sustainable synthesis. Its multifaceted applications and alignment with current research trends make it a compound worth watching in the coming years. As the scientific community continues to explore its potential, searches for "bioactive cyclopropylamines" and "trifluoromethylpyridine derivatives" are likely to grow, further underscoring its significance.